![molecular formula C17H14N2O3S B1224820 N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-furancarboxamide](/img/structure/B1224820.png)
N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-furancarboxamide
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Overview
Description
N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-furancarboxamide is a naphthothiazole.
Scientific Research Applications
Synthesis and Biological Activity
N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-furancarboxamide is part of a broader class of compounds that have been the focus of various synthesis and biological activity studies. For instance, Badne et al. (2011) explored the synthesis of related compounds and their antimicrobial activities, demonstrating the potential of these compounds in combating microbial infections (Badne et al., 2011).
Antimicrobial Properties
Patel et al. (2011) synthesized new pyridine derivatives, including compounds structurally related to this compound. They found these compounds exhibited antimicrobial properties, indicating their potential use in treating infections (Patel et al., 2011).
Diuretic Activity
Yar and Ansari (2009) studied similar compounds for their diuretic activity in vivo, indicating potential applications in conditions that require the promotion of diuresis (Yar & Ansari, 2009).
Liquid Crystal Applications
Ha et al. (2010) synthesized new liquid crystals with a benzothiazole core, highlighting the potential of such compounds in liquid crystal technologies (Ha et al., 2010).
Properties
Molecular Formula |
C17H14N2O3S |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)furan-2-carboxamide |
InChI |
InChI=1S/C17H14N2O3S/c1-21-11-5-6-12-10(9-11)4-7-14-15(12)18-17(23-14)19-16(20)13-3-2-8-22-13/h2-3,5-6,8-9H,4,7H2,1H3,(H,18,19,20) |
InChI Key |
GVOMJEIYRXTYCN-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)C3=C(CC2)SC(=N3)NC(=O)C4=CC=CO4 |
Canonical SMILES |
COC1=CC2=C(C=C1)C3=C(CC2)SC(=N3)NC(=O)C4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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